Cas no 2228358-43-6 (4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol)

4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol structure
2228358-43-6 structure
Product Name:4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol
CAS No:2228358-43-6
MF:C11H17NO3
MW:211.257583379745
CID:5946066
PubChem ID:165973275
Update Time:2025-07-13

4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol
    • 2228358-43-6
    • EN300-1836755
    • 4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
    • Inchi: 1S/C11H17NO3/c1-11(2,7-15-12)8-4-5-9(13)10(6-8)14-3/h4-6,13H,7,12H2,1-3H3
    • InChI Key: WIKOWECGNPZVMC-UHFFFAOYSA-N
    • SMILES: O(CC(C)(C)C1C=CC(=C(C=1)OC)O)N

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.7Ų

4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1836755-0.05g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
0.05g
$1224.0 2023-09-19
Enamine
EN300-1836755-0.1g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
0.1g
$1283.0 2023-09-19
Enamine
EN300-1836755-0.25g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
0.25g
$1341.0 2023-09-19
Enamine
EN300-1836755-0.5g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
0.5g
$1399.0 2023-09-19
Enamine
EN300-1836755-1.0g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
1g
$1458.0 2023-05-23
Enamine
EN300-1836755-2.5g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
2.5g
$2856.0 2023-09-19
Enamine
EN300-1836755-5.0g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
5g
$4226.0 2023-05-23
Enamine
EN300-1836755-10.0g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
10g
$6266.0 2023-05-23
Enamine
EN300-1836755-1g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
1g
$1458.0 2023-09-19
Enamine
EN300-1836755-5g
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-methoxyphenol
2228358-43-6
5g
$4226.0 2023-09-19

Additional information on 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol

Recent Advances in the Study of 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol (CAS: 2228358-43-6)

In recent years, the compound 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol (CAS: 2228358-43-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to a better understanding of its chemical properties, which is crucial for its application in drug development.

Biological studies have revealed that 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol exhibits significant activity as an inhibitor of specific enzymatic pathways. For instance, it has been shown to modulate the activity of key enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary in vitro studies suggest that the compound may have anticancer properties, although further research is needed to validate these findings.

Recent preclinical trials have demonstrated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's bioavailability and potential side effects, which are critical for its transition to clinical trials. Researchers are particularly interested in its low toxicity profile, which enhances its suitability for therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's development.

In conclusion, 4-1-(aminooxy)-2-methylpropan-2-yl-2-methoxyphenol (CAS: 2228358-43-6) represents a promising avenue for future drug development. Its unique chemical structure and biological activity make it a valuable candidate for further research. Continued investment in its study is likely to yield significant advancements in the treatment of inflammatory and potentially oncological conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd